Cas no 5578-73-4 (Sanguinarine chloride)

Sanguinarine (sanguinarin) chloride is an alkaloid derived from Sanguinaria canadensis, which can stimulate cell apoptosis by activating the production of reactive oxygen species (ROS) Sanguinarine induced apoptosis and JNK and NF- κ B activation

Sanguinarine chloride structure

Product Name:Sanguinarine chloride

CAS No:5578-73-4

Molecular Formula:C₂₀H₁₄ClNO₄

Molecular Weight:367.7825

MDL:MFCD00012126

CID:94910

PubChem ID:68635

Sanguinarine chloride Properties

Names and Identifiers

- Sanguinarine
- Sanguinarine (chloride)
- Sanguinarine (chloride)
- [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 13-methyl-, chloride (1:1)
- SANGUINARINE CHLORIDE
- Sanguinarine chloride hydrate
- SANGUINARINE CHLORIDE(AS) PrintBack
- Sanguinarine chloride, froM Macleaya cordata
- Sanguinarium Chlorid
- Sanguinarium Chloride
- 13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-13-ium chloride
- 13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride (1:1)
- chlorure de sanguinarium
- Pseudochelerythrine chloride
- Sanguinarine hydrochloride
- 13-Methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride
- Viadent
- Sanguinarine, chloride
- Sanguinarium chloride [USAN:INN]
- B8Z8J4400H
- 13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride
- (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthrid
- Chelerythrine Chloride,(S)
- SANGUINARIUM CHLORIDE [INN]
- Tox21_501108
- LP01108
- LS-14752
- 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene;chloride
- MFCD00012126
- FT-0603674
- D05799
- CCG-212462
- 5578-73-4 (chloride)
- SANGUINARINE CHLORIDE [MI]
- 1ST40313
- DTXSID30971158
- Pseudochelerythrine chloride;Sanguinarium chloride
- [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-, chloride (1:1)
- HMS3263M18
- EU-0101108
- Sanguinarine chloride hydrate, >=98% (HPLC)
- NCGC00094379-02
- SANGUINARIUM CHLORIDE [USAN]
- NCGC00094379-01
- UNII-B8Z8J4400H
- SR-01000075650
- Sanguinarium chloride (USAN/INN)
- FD10130
- SANGUINARINECHLORIDE
- CHEMBL490129
- HY-N0052A
- 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene;chloride
- 13-Methyl-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium chloride
- Q27274521
- S 5890
- SR-01000075650-2
- 13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride
- AC-34926
- Q-100647
- 13-Methyl-[1,3]-benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium chloride
- 13-Methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i] phenanthridinium chloride
- (1,3)Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium, 13-methyl-, chloride
- AKOS024457036
- CS-4784
- NCGC00261793-01
- 13-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium chloride
- SCHEMBL43290
- 5578-73-4
- GIZKAXHWLRYMLE-UHFFFAOYSA-M
- DB-052796
- A3229
- +Expand
- MDL： MFCD00012126
- InChIKey： GIZKAXHWLRYMLE-UHFFFAOYSA-M
- Inchi： 1S/C20H14NO4.ClH/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21;/h2-8H,9-10H2,1H3;1H/q+1;/p-1
- SMILES： [Cl-].O1C([H])([H])OC2C([H])=C([H])C3C(C1=2)=C([H])[N+](C([H])([H])[H])=C1C2=C([H])C4=C(C([H])=C2C([H])=C([H])C1=3)OC([H])([H])O4

Computed Properties

Exact Mass: 367.061136g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 367.061136g/mol
Monoisotopic Mass: 367.061136g/mol
Topological Polar Surface Area: 40.8Å²
Heavy Atom Count: 26
Complexity: 530
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Molecular Weight: 367.8

Experimental Properties

LogP: 0.43210
PSA: 40.80000
Melting Point: 287-289 ºC
Solubility: methanol: 20 mg/mL, clear, orange
Color/Form: Powder

Sanguinarine chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00393Y-1mg	[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-, chloride (1:1)	5578-73-4	≥98%	1mg	$72.00	2024-04-29
A2B Chem LLC	AB50974-1mg	[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-, chloride (1:1)	5578-73-4	≥98%	1mg	$29.00	2024-04-19
Aaron	AR0039CA-50mg	[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-, chloride (1:1)	5578-73-4		50mg	$46.00
abcr	AB167964-10 mg	Sanguinarine chloride, 90%; .	5578-73-4	90%	10 mg	€154.00	2023-07-20
ChemScence	CS-4784-5mg	Sanguinarine chloride	5578-73-4	99.24%	5mg	$96.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1254-100mg	Sanguinarium chloride	5578-73-4	98%	100mg	$70	2023-09-20
ChromaDex Standards	ASB-00019045-010-10mg	SANGUINARINE CHLORIDE	5578-73-4	96.9%	10mg	$241.00
Crysdot LLC	CD31001484-10mg	Sanguinarine chloride	5578-73-4	98+%	10mg	$128
DC Chemicals	DCZ-133-20 mg	SANGUINARINE CHLORIDE	5578-73-4	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D582488-100mg	SANGUINARINE CHLORIDE	5578-73-4	97%	100mg	$235	2022-09-05

Sanguinarine chloride Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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Sanguinarine chloride Related Literature

1. Biosynthesis. Part XXI. Investigations on the biosynthesis of stylopine in Chelidonium majus

Alan R. Battersby,R. John Francis,Maurice Hirst,Edmundo A. Ruveda,James Staunton J. Chem. Soc. Perkin Trans. 1 1975 1140
2. Determination of the partition coefficient of isoquinoline alkaloids from Chelidonium majus by reversed phase thin layer chromatography

Aleksandra Czeszak,Matylda Resztak,Andrzej Czyrski,Izabela Nowak New J. Chem. 2020 44 7484
3. Absolute asymmetric synthesis of a sanguinarine derivative through crystal–solution interactions

Qi Zhang,Lina Jia,Jian-Rong Wang,Xuefeng Mei CrystEngComm 2016 18 8834
4. Physicochemical properties of inclusion complexes of sanguinarine with natural cyclodextrins: spectroscopy, calorimetry and NMR studies

Soumitra Hazra,Gopinatha Suresh Kumar RSC Adv. 2015 5 1873
5. Supramolecular interaction of sanguinarine dye with sulfobutylether-β-cyclodextrin: modulation of the photophysical properties and antibacterial activity

Vidya Kadam,Aarti S. Kakatkar,Nilotpal Barooah,Suchandra Chatterjee,Achikanath C. Bhasikuttan,Jyotirmayee Mohanty RSC Adv. 2020 10 25370
6. A complex game of hide and seek: the search for new antifungals

Huy X. Ngo,Sylvie Garneau-Tsodikova,Keith D. Green Med. Chem. Commun. 2016 7 1285
7. Sanguinarine and chelerythrine: two natural products for mitochondria-imaging with aggregation-induced emission enhancement and pH-sensitive characteristics

Yaohui Lei,Liyan Liu,Xuemei Tang,Depo Yang,Xuhui Yang,Feng He RSC Adv. 2018 8 3919
8. 1,2-Dihydroisoquinolines. Part XIII. Synthesis of sanguinarine chloride

M. Sainsbury,S. F. Dyke,B. J. Moon J. Chem. Soc. C 1970 1797
9. The synthesis and biological evaluation of sanguinarine derivatives as anti-non-small cell lung cancer agents

Liang Jiang,Xiaolu Wang,Yuting Wang,Fang Xu,Zhang Zhang,Ke Ding,Xiaoyun Lu RSC Med. Chem. 2020 11 293
10. The synthesis and biological evaluation of sanguinarine derivatives as anti-non-small cell lung cancer agents

Liang Jiang,Xiaolu Wang,Yuting Wang,Fang Xu,Zhang Zhang,Ke Ding,Xiaoyun Lu RSC Med. Chem. 2020 11 293

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